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Compound of Interest

Compound Name:

1-(4-

Chlorophenyl)ethylidene(methoxy)

amine

Cat. No.: B1144084 Get Quote

Technical Guide: 1-(4-
Chlorophenyl)ethylidene(methoxy)amine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 1-
(4-Chlorophenyl)ethylidene(methoxy)amine (CAS No. 1219940-12-1) is publicly available.

This guide is compiled from general chemical safety principles, data from structurally related

compounds, and available supplier information. All procedures should be conducted with the

utmost caution in a controlled laboratory setting by trained professionals. A thorough risk

assessment should be performed before handling this compound.

Chemical and Physical Properties
Limited experimental data for the physical and chemical properties of 1-(4-
Chlorophenyl)ethylidene(methoxy)amine is available. The following table summarizes the

known information.
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Property Value Source

CAS Number 1219940-12-1 [1]

Molecular Formula C9H10ClNO [1]

Molecular Weight 183.64 g/mol

Synonyms

(1E)-1-(4-

chlorophenyl)ethanone O-

methyloxime

N/A

Hazard Identification and Safety Precautions
The specific toxicological properties of 1-(4-Chlorophenyl)ethylidene(methoxy)amine have

not been determined. However, based on the chemical structure, which includes a

chlorophenyl group and a methoxyamine moiety, the following potential hazards should be

considered.

Potential Hazards:

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Skin and Eye Irritation: May cause irritation upon contact with skin and eyes.

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.

Unknown Long-Term Effects: The carcinogenic, mutagenic, and reproductive toxicity of this

compound are unknown.

Recommended Safety Precautions:

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.
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Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat, and ensure skin is not exposed.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Handling:

Avoid dust formation and inhalation.

Avoid contact with incompatible materials such as strong oxidizing agents.

Use only in a chemical fume hood.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials.

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Experimental Protocols
No specific experimental protocols for the use of 1-(4-
Chlorophenyl)ethylidene(methoxy)amine were found in the public domain. Researchers

must develop their own protocols based on the specific requirements of their experiments. The

following generalized workflow should be followed when handling this and other research

chemicals of unknown toxicity.
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General Workflow for Handling Research Chemicals of Unknown Toxicity

Preparation

Handling

Post-Experiment

Conduct Thorough
Risk Assessment

Select Appropriate PPE

Prepare Chemical Fume Hood

Weigh Compound in
Vented Enclosure

Proceed with Caution

Dissolve in Appropriate
Solvent

Set Up Experiment
in Fume Hood

Decontaminate Glassware
and Work Surfaces

After Experiment Completion

Dispose of Waste in
Accordance with Regulations

Click to download full resolution via product page

General workflow for handling research chemicals.
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Signaling Pathways and Logical Relationships
There is no information available in the public domain regarding the biological activity or

signaling pathways associated with 1-(4-Chlorophenyl)ethylidene(methoxy)amine.

Therefore, no diagrams for signaling pathways can be provided. The logical relationship for

handling this compound is based on a hierarchical approach to chemical safety, as depicted in

the workflow diagram below.

Hierarchy of Controls for Chemical Safety

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Hierarchy of controls for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety, handling, and MSDS for 1-(4-
Chlorophenyl)ethylidene(methoxy)amine.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144084#safety-handling-and-msds-for-1-4-
chlorophenyl-ethylidene-methoxy-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1144084#safety-handling-and-msds-for-1-4-chlorophenyl-ethylidene-methoxy-amine
https://www.benchchem.com/product/b1144084#safety-handling-and-msds-for-1-4-chlorophenyl-ethylidene-methoxy-amine
https://www.benchchem.com/product/b1144084#safety-handling-and-msds-for-1-4-chlorophenyl-ethylidene-methoxy-amine
https://www.benchchem.com/product/b1144084#safety-handling-and-msds-for-1-4-chlorophenyl-ethylidene-methoxy-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1144084?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

